Cas no 2171693-25-5 (1-1-(aminomethyl)cyclobutanecarbonylazetidine-2-carboxamide)

• Product Name: 1-1-(aminomethyl)cyclobutanecarbonylazetidine-2-carboxamide
• CAS No: 2171693-25-5
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6206673
• PubChem ID: 165950750
• Update Time: 2025-05-30

1-1-(aminomethyl)cyclobutanecarbonylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-1-(aminomethyl)cyclobutanecarbonylazetidine-2-carboxamide
• 1-[1-(aminomethyl)cyclobutanecarbonyl]azetidine-2-carboxamide
• 2171693-25-5
• EN300-1281466

• Inchi： 1S/C10H17N3O2/c11-6-10(3-1-4-10)9(15)13-5-2-7(13)8(12)14/h7H,1-6,11H2,(H2,12,14)
• InChI Key： GNRPVZLRAJOKBO-UHFFFAOYSA-N
• SMILES： O=C(C1(CN)CCC1)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 89.4Ų

Additional information on 1-1-(aminomethyl)cyclobutanecarbonylazetidine-2-carboxamide

1-(Aminomethyl)cyclobutanecarbonylazetidine-2-carboxamide: A Comprehensive Overview

The compound 1-(aminomethyl)cyclobutanecarbonylazetidine-2-carboxamide, identified by the CAS registry number 2171693-25-5, is a structurally complex organic molecule with significant potential in various fields, particularly in pharmaceutical research. This compound has garnered attention due to its unique chemical properties and promising biological activities. Recent studies have highlighted its role in drug design, particularly in the development of novel therapeutic agents targeting specific molecular pathways.

The molecular structure of 1-(aminomethyl)cyclobutanecarbonylazetidine-2-carboxamide is characterized by a cyclobutane ring fused with an azetidine moiety, which contributes to its rigid and compact conformation. The presence of an aminomethyl group and a carboxamide functional group further enhances its versatility, enabling interactions with various biological targets. This structural complexity makes it an intriguing candidate for exploring new drug delivery systems and bioactive molecules.

Recent advancements in synthetic chemistry have facilitated the efficient synthesis of 1-(aminomethyl)cyclobutanecarbonylazetidine-2-carboxamide. Researchers have employed multi-component reactions and catalytic processes to optimize its production, ensuring high yields and purity. These methods not only reduce production costs but also align with green chemistry principles, making them environmentally friendly.

The pharmacological properties of this compound have been extensively studied in preclinical models. It has demonstrated potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase. These findings suggest its potential as a therapeutic agent for Alzheimer's disease and related conditions. Furthermore, its ability to cross the blood-brain barrier has been validated in animal studies, indicating its suitability for central nervous system applications.

In addition to its enzymatic inhibitory effects, 1-(aminomethyl)cyclobutanecarbonylazetidine-2-carboxamide has shown anti-inflammatory and antioxidant properties, making it a promising candidate for treating chronic inflammatory diseases. Its ability to modulate cellular signaling pathways involved in inflammation has been documented in recent publications, underscoring its broad therapeutic potential.

The application of computational chemistry tools has significantly advanced our understanding of this compound's interactions with biological targets. Molecular docking studies have revealed that the cyclobutane ring plays a critical role in stabilizing interactions within enzyme active sites. This insight has guided the design of more potent analogs with improved pharmacokinetic profiles.

From a manufacturing standpoint, the scalability of producing 1-(aminomethyl)cyclobutanecarbonylazetidine-2-carboxamide on an industrial scale remains a focus area for researchers. Efforts are underway to develop cost-effective synthesis routes that minimize waste and maximize resource utilization. These developments are crucial for translating laboratory findings into clinical applications.

In conclusion, the compound 1-(aminomethyl)cyclobutanecarbonylazetidine-2-carboxamide, CAS No. 2171693-25-5, represents a significant advancement in chemical innovation with diverse applications across multiple therapeutic areas. Its unique structure, coupled with promising biological activities, positions it as a key player in future drug development efforts. Continued research will undoubtedly unlock further insights into its potential, paving the way for innovative treatments that address unmet medical needs.